(4-Amino-5,6,7,8-tetrahydronaphthalen-1-yl) thiocyanate

• IUPAC Name: (4-amino-5,6,7,8-tetrahydronaphthalen-1-yl) thiocyanate
• InChI: InChI=1S/C11H12N2S/c12-7-14-11-6-5-10(13)8-3-1-2-4-9(8)11/h5-6H,1-4,13H2
• InChI Key: ZFNDMGVQDWJUSP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C=CC(=C2C1)N)SC#N
• Molecular Formula: C11H12N2S
• Molecular Weight: 204.29 g/mol
• CAS No.: 2309445-32-5

Description

“(4-Amino-5,6,7,8-tetrahydronaphthalen-1-yl) thiocyanate” is an organic compound. It is a derivative of 5,6,7,8-tetrahydro-1-naphthylamine. This compound is an important aromatic amine compound, which can be used as an organic synthesis intermediate in various fields such as pesticides, pharmaceuticals, dyes, cosmetics, biology, and new materials.

Molecular Structure Analysis

The molecular structure of 5,6,7,8-tetrahydro-1-naphthylamine, a related compound, is available. It has a unique structure that includes both an aromatic ring and a fatty ring.

Scientific Research Applications

Green Chemistry and Synthetic Applications

A notable study by Damera and Pagadala (2023) discusses an eco-friendly approach for constructing multi-functionalized benzenes, demonstrating the utility of similar compounds in green chemistry. Their research outlines the cyclization of easily obtainable reactants under environmentally benign conditions, highlighting the synthesis of derivatives like 5,6,7,8-tetrahydronaphthalene-1,3-dicarbonitrile and its applications in introducing multi-substituted benzenes compatible with bioactive molecules Damera, T., & Pagadala, R. (2023).

Novel Synthetic Pathways

Research by Stoll et al. (1978) illustrates the derivatives of 5,9-Methano-6,7,8,9-tetrahydro-5H-benzocycloheptene and their rearrangements, showcasing innovative pathways in organic synthesis that may apply to the study and manipulation of “(4-Amino-5,6,7,8-tetrahydronaphthalen-1-yl) thiocyanate” Stoll, A., Loosli, H., Niklaus, P., & Zardin-Tartaglia, T. (1978).

Pharmacological Research

McDermott et al. (1975) explore the synthesis and pharmacology of 2-aminotetralins as dopamine receptor agonists, which share structural similarities with the compound . This study points toward potential pharmacological applications, particularly in the development of drugs targeting the dopaminergic system McDermott, J., McKenzie, G., & Phillips, A. P. (1975).

Material Science and Chemical Properties

Drawanz et al. (2017) investigate 5,6,7,8-Tetrahydronaphthalen-1-amine as a precursor for the synthesis of thiazolidinones and benzothiazepinones, analyzing their atropisomeric relationships. This study contributes to understanding the compound's chemical properties and potential applications in material science through synthesis and characterization techniques Drawanz, B. B., Zimmer, G. C., Rodrigues, L. V., Nörnberg, A. B., Hörner, M., Frizzo, C., & Cunico, W. (2017).